Cas no 177199-82-5 (2-Quinoxalinecarboxamide,1,2,3,4-tetrahydro-N-methyl-)

• Product Name: 2-Quinoxalinecarboxamide,1,2,3,4-tetrahydro-N-methyl-
• CAS No: 177199-82-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 112554
• PubChem ID: 19697827
• Update Time: 2025-04-18

2-Quinoxalinecarboxamide,1,2,3,4-tetrahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxamide,1,2,3,4-tetrahydro-N-methyl-
• 2-Quinoxalinecarboxamide,1,2,3,4-tetrahydro-N-methyl-(9CI)
• N-METHYL-1,2,3,4-TETRAHYDROQUINOXALINE-2-CARBOXAMIDE
• 2(R,S)-Methylaminocarbonyl-1,2,3,4-tetrahydroquinoxaline
• UJIKGXZGTVJKKB-UHFFFAOYSA-N
• 177199-82-5
• SCHEMBL8563383

• Inchi： 1S/C10H13N3O/c1-11-10(14)9-6-12-7-4-2-3-5-8(7)13-9/h2-5,9,12-13H,6H2,1H3,(H,11,14)
• InChI Key： UJIKGXZGTVJKKB-UHFFFAOYSA-N
• SMILES： O=C(C1CNC2C=CC=CC=2N1)NC

Computed Properties

• Exact Mass: 191.10600
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.16000
• LogP: 1.30550